Cas no 2248372-48-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetate
• CAS No: 2248372-48-5
• MF: C₂₀H₁₇N₃O₄S₂
• MW: 427.496681928635
• CID: 6334328
• PubChem ID: 165731705
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetate
• 2248372-48-5
• EN300-6522393

• Inchi： 1S/C20H17N3O4S2/c24-17(27-23-18(25)15-8-4-5-9-16(15)19(23)26)11-21-12-22(20(28)29-13-21)10-14-6-2-1-3-7-14/h1-9H,10-13H2
• InChI Key： GVNXCYAAOSCPSE-UHFFFAOYSA-N
• SMILES： S1C(N(CC2C=CC=CC=2)CN(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=S

Computed Properties

• Exact Mass: 427.06604838g/mol
• Monoisotopic Mass: 427.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 128Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetate (CAS No. 2248372-48-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetate (CAS No. 2248372-48-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core and a thiadiazinan-3-yl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for sulfanylidene-containing compounds has surged due to their versatile biological activities. The 5-benzyl-6-sulfanylidene group in this compound is particularly noteworthy, as it contributes to its potential as a enzyme inhibitor or receptor modulator. Researchers are increasingly focusing on such structures to address challenges in drug discovery, including antibiotic resistance and targeted cancer therapies. The 1,3-dioxo-isoindole fragment, on the other hand, is known for its role in enhancing molecular stability and bioavailability.

The synthesis of CAS No. 2248372-48-5 involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Advanced techniques like HPLC purification and NMR characterization are essential to ensure the compound's purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis using eco-friendly solvents and catalysts, aligning with global sustainability goals.

From an application perspective, this compound has shown promise in medicinal chemistry as a scaffold for designing small-molecule therapeutics. Its thiadiazinan-3-yl acetate moiety is being investigated for its potential to interact with protein targets involved in inflammatory and metabolic disorders. Additionally, its isoindole-derived structure is being explored in agrochemical formulations to develop next-generation pesticides with improved efficacy and environmental safety.

In the context of AI-driven drug discovery, CAS No. 2248372-48-5 has garnered attention as a candidate for virtual screening and molecular docking studies. Computational models predict its high binding affinity for certain biological targets, making it a valuable asset for high-throughput screening campaigns. This aligns with the broader trend of integrating machine learning and cheminformatics to accelerate the identification of lead compounds.

For researchers seeking custom synthesis or bulk quantities of this compound, it is crucial to collaborate with reputable suppliers who adhere to stringent quality control standards. The compound's stability under various storage conditions and compatibility with formulation excipients are also critical factors to consider during product development. As the scientific community continues to uncover its potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetate is poised to play a pivotal role in advancing precision medicine and sustainable agriculture.